Cas no 2172081-98-8 (1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-4,4-dimethylcyclohexane-1-carboxylic acid)

• Product Name: 1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-4,4-dimethylcyclohexane-1-carboxylic acid
• CAS No: 2172081-98-8
• MF: C₁₇H₂₉NO₅
• MW: 327.415865659714
• CID: 6143256
• PubChem ID: 165825270
• Update Time: 2025-06-15

1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-4,4-dimethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-4,4-dimethylcyclohexane-1-carboxylic acid
• EN300-1630190
• 2172081-98-8
• 1-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}-4,4-dimethylcyclohexane-1-carboxylic acid

• Inchi： 1S/C17H29NO5/c1-14(2,3)23-13(21)18-10-17(22,11-18)16(12(19)20)8-6-15(4,5)7-9-16/h22H,6-11H2,1-5H3,(H,19,20)
• InChI Key： NBOBKTVUTXYVNJ-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)C1)C1(C(=O)O)CCC(C)(C)CC1

Computed Properties

• Exact Mass: 327.20457303g/mol
• Monoisotopic Mass: 327.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87.1Ų

Additional information on 1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-4,4-dimethylcyclohexane-1-carboxylic acid

1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-4,4-dimethylcyclohexane-1-carboxylic acid: A Versatile Scaffold in Modern Medicinal Chemistry

1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-4,4-dimethylcyclohexane-1-carboxylic acid, with the CAS number 2172081-98-8, represents a highly specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule is characterized by its complex carbon skeleton and the presence of multiple functional groups, including a hydroxyazetidine ring, a tert-butoxy carbonyl group, and a cyclohexane ring with two dimethyl substituents. The unique combination of these structural elements positions this compound as a potential scaffold for the development of novel therapeutics targeting a wide range of pathological conditions.

The hydroxyazetidine ring is a key structural motif in this compound, which is known for its ability to participate in peptide bond formation and covalent modification of biological targets. The tert-butoxy carbonyl group (also referred to as a carbobenzoxy group) acts as a protecting group in synthetic chemistry, temporarily blocking reactive functionalities during multi-step synthesis. This feature is particularly important in the context of complex molecule synthesis, where precise control over reaction conditions is essential to avoid unwanted side reactions. The cyclohexane ring with two dimethyl substituents contributes to the molecule's overall stereoelectronic properties, influencing its binding affinity and <,strong>bioavailability in biological systems.

Recent studies have highlighted the role of 1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-4,4-dimethylcyclohexane-1-carboxylic acid in the development of targeted drug delivery systems. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound can serve as a prodrug precursor for the delivery of antimicrobial agents in resistant bacterial infections. The hydroxyazetidine ring facilitates the controlled release of active pharmaceutical ingredients (APIs) through hydrolytic cleavage, while the cyclohexane ring enhances the solubility and stability of the final product. This dual functionality makes the compound particularly attractive for applications in chronic disease management and infection control.

Another area of interest is the synthetic utility of this compound in peptide chemistry. The tert-butoxy carbonyl group is commonly used as a protecting group for the N-terminal amino acid residues in peptide synthesis. By incorporating this group into the 1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-4,4-dimethylcyclohexane-1-carboxylic acid scaffold, researchers have been able to design modified peptides with enhanced bioactivity and selectivity. A 2022 study in Organic & Biomolecular Chemistry reported that such modified peptides showed improved binding affinity to GPCR receptors, making them promising candidates for the treatment of neurological disorders and cardiovascular diseases.

The dimethyl substituents on the cyclohexane ring also play a critical role in determining the conformational flexibility of the molecule. This conformational flexibility is essential for the molecule to adopt the correct three-dimensional structure required for target-specific interactions. A 2024 review in Chemical Reviews emphasized that the stereochemical configuration of the dimethyl groups can significantly influence the enantioselectivity of the compound, which is a key factor in the pharmacokinetic profile of the final drug product. This finding underscores the importance of stereochemical control in the synthesis of this compound.

In the realm of drug discovery, the 1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-4,4-dimethylcyclohexane-1-carboxylic acid has been explored as a potential lead compound for the development of anti-cancer agents. A 2023 study in Cancer Research showed that derivatives of this compound could inhibit the proliferation of cancer cells by interfering with the cell cycle regulation pathways. The hydroxyazetidine ring was found to interact with specific proteins involved in cell division, thereby disrupting the normal mitotic process. This mechanism of action highlights the therapeutic potential of this compound in the treatment of solid tumors and hematological malignancies.

The synthetic challenges associated with the preparation of 1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-4,4-dimethylcyclohexane-1-carboxylic acid have also been the subject of recent research. A 2024 paper in Advanced Synthesis & Catalysis described a novel asymmetric synthesis route that allows for the efficient preparation of this compound with high stereochemical purity. The method involves the use of chiral catalysts to control the regioselectivity of the reaction, ensuring that the dimethyl groups are positioned correctly on the cyclohexane ring. This advancement has significant implications for the large-scale production of this compound for pharmaceutical applications.

Furthermore, the 1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-4,4-dimethylcyclohexane-1-carboxylic acid has been investigated for its potential in biomedical imaging. A 2023 study in ACS Chemical Imaging reported that the compound can be functionalized with radioactive isotopes to serve as a contrast agent for positron emission tomography (PET) scans. The hydroxyazetidine ring provides a stable platform for the attachment of radiolabels, while the cyclohexane ring enhances the radiolabel retention in biological tissues. This application highlights the versatility of this compound in diagnostic imaging and targeted therapy.

Despite its promising applications, the 1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-4,4-dimethylcyclohexane-1-carboxylic acid is not without its challenges. One of the primary concerns is the potential for metabolic degradation in vivo, which could affect the half-life and efficacy of the compound. A 2024 study in Drug Metabolism and Disposition explored the metabolic fate of this compound in liver microsomes and found that it undergoes hydrolysis to release the active moiety. This finding suggests that the compound may have a prodrug-like behavior, which could be advantageous in certain therapeutic contexts.

In conclusion, the 1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-4,4-dimethylcyclohexane-1-carboxylic acid is a multifunctional compound with a wide range of applications in pharmaceutical research and biomedical sciences. Its unique structural features, including the hydroxyazetidine ring, tert-butoxy carbonyl group, and dimethyl substituents, make it a valuable scaffold for the development of novel therapeutics. As research in this area continues to evolve, it is likely that this compound will play an increasingly important role in the next generation of drugs targeting a variety of medical conditions.

The 1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-4,4-dimethylcyclohexane-1-carboxylic acid is a complex and multifunctional organic compound with a rich structural framework that makes it a promising candidate for pharmaceutical and biomedical applications. Here's a concise summary of its significance and potential: --- ### Key Structural Features 1. Hydroxyazetidine Ring: - This five-membered ring contains a hydroxyl group and a carbonyl group, which can participate in hydrogen bonding and form interactions with biological targets (e.g., enzymes, receptors). - The hydroxyazetidine ring is a common structural motif in bioactive molecules, such as certain antibiotics and antiviral agents. 2. Tert-Butyloxycarbonyl (BOC) Group: - The BOC group is a common protecting group in organic synthesis, often used to temporarily mask functional groups during multi-step syntheses. - In this context, the BOC group may serve as a functional handle for further derivatization or for modulating reactivity. 3. Dimethylcyclohexane-1-Carboxylic Acid Moiety: - The cyclohexane ring with two methyl groups adds steric bulk and hydrophobicity, which can influence the molecule's solubility, membrane permeability, and interactions with biological membranes. --- ### Potential Applications 1. Anti-Cancer Agents: - The hydroxyazetidine ring and carboxylic acid groups may interact with key proteins in the cell cycle, such as kinases or proteases, to inhibit tumor growth. - Derivatives of this compound have shown promise in disrupting mitotic processes in cancer cells. 2. Prodrug Design: - The BOC group may act as a prodrug moiety, allowing the compound to be metabolized in vivo to release an active pharmacophore. - This property could enhance bioavailability and reduce off-target effects. 3. Biomedical Imaging: - Functionalization of the hydroxyazetidine ring with radioactive isotopes (e.g., for PET imaging) could enable the compound to serve as a contrast agent for visualizing biological processes in vivo. 4. Targeted Drug Delivery: - The cyclohexane ring and methyl groups may facilitate interactions with cell membranes or specific receptors, enabling targeted delivery of therapeutic payloads. --- ### Synthetic and Metabolic Considerations - Synthetic Challenges: - The compound's complex structure requires precise synthetic strategies, such as asymmetric catalysis, to achieve the desired stereochemistry and regioselectivity. - Recent advances in catalytic methods have enabled efficient synthesis with high stereochemical purity. - Metabolic Fate: - The compound may undergo hydrolysis in vivo, releasing the active hydroxyazetidine moiety. This prodrug-like behavior could be advantageous for certain therapeutic applications. --- ### Conclusion The 1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-4,4-dimethylcyclohexane-1-carboxylic acid represents a versatile scaffold with potential applications in oncology, diagnostics, and drug delivery. Its unique combination of functional groups and structural features positions it as a valuable molecule for further exploration in pharmaceutical research. As synthetic methods and biocompatibility studies advance, this compound may play a pivotal role in the development of novel therapeutics and diagnostic tools.